Methyl 6-bromoisoquinoline-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 6-bromoisoquinoline-4-carboxylate is a compound that is part of the isoquinoline family, a group of heterocyclic aromatic organic compounds. Isoquinolines and their derivatives are of significant interest due to their presence in various biologically active molecules and their use as intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.
Synthesis Analysis
The synthesis of isoquinoline derivatives often involves multistep procedures. For instance, the synthesis of 3-ethoxy-8-methyl-7(5)H-cyclopenta[f]isoquinoline, a related compound, was achieved through a Friedel-Crafts reaction, followed by a series of reactions including nitrile hydrolysis, esterification, and cyclization steps . Another example is the preparation of 6-bromo-2-chloro-4-methylquinoline via a condensation reaction known as the Knorr synthesis, which involves the condensation of β-keto esters with 4-bromoaniline . Additionally, the synthesis of 6-bromo-4-iodoquinoline was reported to be achieved through cyclization and substitution reactions starting from 2,2-dimethyl-1,3-dioxane-4,6-dione and 4-bromoaniline .
Molecular Structure Analysis
The molecular structure of isoquinoline derivatives can be complex and is often confirmed using techniques such as X-ray crystallography. For example, the structure of 5,8-dimethyl-6-nitro-4-quinolone, a precursor to 4-substituted 6-(2-imidazolinylamino)-5,8-dimethylquinolines, was confirmed by X-ray crystallography . Similarly, the structure of methyl 7,7-dimethyl-5-oxo-2-phenyl-5,6,7,8-tetrahydroquinoline-4-carboxylate was established using the same technique .
Chemical Reactions Analysis
Isoquinoline derivatives can undergo various chemical reactions. For instance, bromination is a common reaction for these compounds, as seen in the synthesis of 6-bromomethyl-3,4-dihydro-2-methyl-4-oxoquinazoline, which involves bromination with N-bromosuccinimide . The study of bromination in the side chain of 8-methylquinoline-5-carboxylic acid and its nitrile was also explored .
Physical and Chemical Properties Analysis
The physical and chemical properties of isoquinoline derivatives, such as solubility, melting point, and reactivity, are influenced by their molecular structure. These properties are essential for understanding the behavior of these compounds in various environments and for their application in synthesis. The properties are typically characterized using techniques like infrared spectroscopy (IR), nuclear magnetic resonance (NMR), mass spectrometry (MS), and elemental analysis .
Scientific Research Applications
Synthesis Applications
Synthesis of Novel Isoquinolines : Methyl 6-bromoisoquinoline-4-carboxylate is used in the synthesis of new isoquinoline compounds. For instance, Van Baelen et al. (2008) demonstrated its use in synthesizing 6-methyl-6H-indolo[3,2-c]isoquinoline and its isomers, which were previously unreported in literature (Van Baelen et al., 2008).
Intermediate in Complex Molecules : It acts as an intermediate in the synthesis of complex molecular structures, such as 1,1′-(2-methylenepropane-1,3-diyl)di(4-quinolone-3-carboxylate) as described by Kurasawa et al. (2014) (Kurasawa et al., 2014).
Medicinal Chemistry
Cytotoxic Evaluation : Delgado et al. (2012) utilized derivatives of Methyl 6-bromoisoquinoline-4-carboxylate for synthesizing aminoquinones, which showed cytotoxic activity against various human cancer cell lines (Delgado et al., 2012).
Antitumor Activity : Liu et al. (1995) synthesized isoquinoline-1-carboxaldehyde thiosemicarbazones using derivatives of Methyl 6-bromoisoquinoline-4-carboxylate, which exhibited antineoplastic activity in mice with L1210 leukemia (Liu et al., 1995).
Fluorescent Brightening Agents : Rangnekar and Shenoy (1987) explored the use of derivatives of Methyl 6-bromoisoquinoline-4-carboxylate in synthesizing compounds potentially useful as fluorescent brightening agents (Rangnekar & Shenoy, 1987).
Antibacterial Activity : Hayashi et al. (2002) synthesized 7-(isoindolin-5-yl)-4-oxoquinoline-3-carboxylic acids using derivatives of Methyl 6-bromoisoquinoline-4-carboxylate, which exhibited significant antibacterial activity (Hayashi et al., 2002).
Safety and Hazards
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Methyl 6-bromoisoquinoline-4-carboxylate . These factors can include pH, temperature, presence of other molecules, and the specific biological environment within which the compound is acting.
properties
IUPAC Name |
methyl 6-bromoisoquinoline-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrNO2/c1-15-11(14)10-6-13-5-7-2-3-8(12)4-9(7)10/h2-6H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQNPZRWYMUESFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C=C(C=CC2=CN=C1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-bromoisoquinoline-4-carboxylate | |
CAS RN |
1256794-48-5 |
Source
|
Record name | methyl 6-bromoisoquinoline-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.